Cas no 40637-80-7 (4-Amino-1-methylimidazole-5-carbonitrile)

4-Amino-1-methylimidazole-5-carbonitrile is a heterocyclic organic compound featuring an imidazole core substituted with an amino group at the 4-position, a methyl group at the 1-position, and a nitrile group at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of nitrogen-containing heterocycles. Its reactive functional groups enable further derivatization, facilitating the construction of complex molecular frameworks. The compound is valued for its stability under standard conditions and compatibility with various synthetic transformations, including cyclization and nucleophilic substitution reactions. It is commonly employed in research settings for the preparation of biologically active molecules and specialty chemicals.
4-Amino-1-methylimidazole-5-carbonitrile structure
40637-80-7 structure
Product Name:4-Amino-1-methylimidazole-5-carbonitrile
CAS No:40637-80-7
MF:C5H6N4
MW:122.12793970108
MDL:MFCD00522606
CID:871915
PubChem ID:407624
Update Time:2025-06-28

4-Amino-1-methylimidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-1-methylimidazole-5-carbonitrile
    • 4-Amino-1-methyl-1H-imidazole-5-carbonitrile
    • 1-Methyl-4-amino-5-cyan-imidazol
    • 1-Methyl-4-amino-5-cyano-imidazol
    • 4-amino-1-methyl-5-cyanoimidazole
    • 4-amino-5-cyano-1-methyl-1H-imidazole
    • 4-amino-5-cyano-1-methylimidazole
    • 5-Amino-3-methyl-3H-imidazol-4-carbonitril
    • 5-amino-3-methyl-3H-imidazole-4-carbonitrile
    • 5-amino-3-methyl-imidazole-4-carbonitrile
    • 5-amino-3-methylimidazole-4-carbonitrile
    • FCH933778
    • 6073AJ
    • TRA0009629
    • SY024466
    • DTXSID201258367
    • MFCD00522606
    • SCHEMBL7002977
    • 1H-Imidazole-5-carbonitrile,4-amino-1-methyl-(9CI)
    • EN300-255018
    • AS-32006
    • CS-0212722
    • 40637-80-7
    • AKOS005264457
    • Z1203578655
    • MDL： MFCD00522606
    • Inchi： 1S/C5H6N4/c1-9-3-8-5(7)4(9)2-6/h3H,7H2,1H3
    • InChI Key： MUCJLNAYMQWOJK-UHFFFAOYSA-N
    • SMILES： N1(C)C=NC(=C1C#N)N

Computed Properties

  • Exact Mass: 122.05900
  • Monoisotopic Mass: 122.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6
  • XLogP3: 0.3

Experimental Properties

  • PSA: 67.63000
  • LogP: 0.45518

4-Amino-1-methylimidazole-5-carbonitrile Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-1-methylimidazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A578070-10mg
4-Amino-1-methylimidazole-5-carbonitrile
 40637-80-7
10mg
 $ 50.00 2022-03-28
TRC
A578070-50mg
4-Amino-1-methylimidazole-5-carbonitrile
 40637-80-7
50mg
 $ 95.00 2022-03-28
TRC
A578070-100mg
4-Amino-1-methylimidazole-5-carbonitrile
 40637-80-7
100mg
 $ 160.00 2022-03-28
abcr
AB451467-100 mg
4-Amino-1-methylimidazole-5-carbonitrile, 95%; .
 40637-80-7 95%
100mg
 €156.30 2023-04-22
abcr
AB451467-250 mg
4-Amino-1-methylimidazole-5-carbonitrile, 95%; .
 40637-80-7 95%
250mg
 €241.40 2023-04-22
abcr
AB451467-1 g
4-Amino-1-methylimidazole-5-carbonitrile, 95%; .
 40637-80-7 95%
1g
 €527.70 2023-04-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A23350-250mg
4-Amino-1-methyl-1H-imidazole-5-carbonitrile
 40637-80-7 95%
250mg
 ¥1549.0 2023-09-09
Chemenu
CM312354-1g
4-amino-1-methyl-1H-imidazole-5-carbonitrile
 40637-80-7 95%
1g
 $284 2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852397-1g
4-Amino-1-methylimidazole-5-carbonitrile
 40637-80-7 95%
1g
 ￥1,983.60 2022-01-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY024466-0.25g
4-Amino-1-methylimidazole-5-carbonitrile
 40637-80-7 ≥95%
0.25g
 ¥1032.26 2025-04-14

4-Amino-1-methylimidazole-5-carbonitrile Production Method

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